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Compound of Interest

Compound Name: Ethylhexyl triazone

Cat. No.: B125852

This document provides a comprehensive guide for the proper disposal of Ethylhexyl
Triazone, ensuring the safety of laboratory personnel and compliance with environmental
regulations. The following procedures are designed for researchers, scientists, and drug
development professionals.

Ethylhexyl triazone is an organic compound commonly used as a UVB absorbent in
sunscreens.[1] While not classified as a hazardous substance for transport, its disposal
requires adherence to specific protocols due to its potential harm if swallowed and its long-term
adverse effects on aquatic life.[2][3]

l. Immediate Safety and Handling Precautions

Before handling Ethylhexyl Triazone for disposal, it is crucial to be familiar with its safety
profile.

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment
when handling Ethylhexyl Triazone waste. This includes:

o Chemically resistant gloves (e.g., nitrile)
o Safety goggles or a face shield

e Alaboratory coat or protective clothing[2]
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Ventilation: Work in a well-ventilated area, such as a chemical fume hood, to minimize the
potential for inhalation of any dust or aerosols.[2]

Spill Management: In the event of a spill, contain the material to prevent it from entering drains
or watercourses.[2][4] Absorb the spilled substance with an inert material like sand or
vermiculite, and then collect it for disposal as hazardous waste.

Il. Step-by-Step Disposal Procedure

The disposal of Ethylhexyl Triazone must comply with local, state, and federal regulations.[4]
It is imperative to avoid disposing of this chemical down the drain or in regular trash.[5]

o \Waste Identification and Classification:

o Label the waste container clearly as "Hazardous Waste" and identify the contents as
"Ethylhexyl Triazone."[6]

o Consult your institution's Environmental Health and Safety (EHS) office for specific
classification and labeling requirements.

+ Waste Segregation:

o Ethylhexyl Triazone waste should be segregated from other chemical waste streams to
prevent incompatible reactions.[5]

o Store the waste in a designated satellite accumulation area within the laboratory.[6]
» Containerization:

o Use a container that is chemically compatible with Ethylhexyl Triazone and is in good
condition with a secure, leak-proof lid.[5]

o Ensure the container is properly labeled with the hazardous waste tag as soon as the first
drop of waste is added.

» Waste Accumulation and Storage:
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o Laboratories are permitted to accumulate up to 55 gallons of hazardous waste in a
satellite accumulation area.[6][7]

o Regularly inspect the storage area for any signs of leaks or container degradation.[5]

o Waste should be removed from the laboratory within a specified timeframe, often six to
twelve months, as determined by regulations like the EPA's Subpart K for academic
laboratories.[5][8]

» Disposal Request and Collection:

o Once the waste container is full or ready for disposal, submit a waste collection request to
your institution's EHS office.

o Do not transport the hazardous waste yourself. Trained EHS personnel or a licensed
waste disposal contractor will collect the waste from your laboratory.[7]

» Final Disposal:

o The collected Ethylhexyl Triazone waste will be transported to a licensed waste disposal
facility for appropriate treatment and disposal, in accordance with all applicable
regulations.

lll. Regulatory Framework

The disposal of chemical waste, including Ethylhexyl Triazone, is governed by several key
regulations.
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Regulatory Body

Act/Regulation

Key Requirements

U.S. Environmental Protection
Agency (EPA)

Resource Conservation and
Recovery Act (RCRA)

Establishes the framework for
the proper management of
hazardous and non-hazardous

solid waste.[5]

U.S. Environmental Protection
Agency (EPA)

Subpart K of 40 CFR part 262

Provides alternative, less
stringent hazardous waste
management standards for

academic laboratories.[3]

Occupational Safety and
Health Administration (OSHA)

Hazard Communication
Standard (29 CFR 1910.1200)

Requires chemical
manufacturers and importers
to assess the hazards of the
chemicals they produce or
import, and all employers to
provide information to their
employees about the
hazardous chemicals to which

they are exposed.

IV. Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Ethylhexyl

Triazone.
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Ethylhexyl Triazone Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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